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Compound of Interest

Compound Name: 4,6-Dimethoxy-2-vinylpyrimidine

CAS No.: 850234-80-9

Cat. No.: B1401660

Get Quote

Executive Summary
4,6-Dimethoxy-2-vinylpyrimidine is a functionalized heterocyclic monomer of significant

interest in the development of molecularly imprinted polymers (MIPs), photoresists, and

pharmaceutical intermediates. Its structure combines an electron-rich pyrimidine core

(stabilized by methoxy groups) with a reactive vinyl handle, allowing for radical polymerization

or further functionalization via Heck/Michael additions.

This technical guide outlines two distinct synthetic pathways:

The Precision Route (Suzuki-Miyaura Coupling): Recommended for discovery chemistry and

high-purity requirements.

The Process Route (Aldol-Type Condensation): Recommended for scale-up and cost

optimization.

Part 1: Retrosynthetic Analysis & Strategy
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The synthesis of 4,6-dimethoxy-2-vinylpyrimidine can be deconstructed into two primary

logical disconnections. The choice of pathway depends heavily on the available starting

materials and the scale of production.

Strategic Disconnections
Disconnection A (C-C Coupling): Disconnecting the vinyl group at the pyrimidine C2 position

implies a cross-coupling reaction between a 2-halo-pyrimidine and a vinyl-metal species.

Disconnection B (Side-Chain Modification): Disconnecting the terminal alkene implies a

dehydration of a 2-(2-hydroxyethyl) intermediate, derived from a 2-methyl precursor.

Figure 1: Retrosynthetic analysis of 4,6-dimethoxy-2-vinylpyrimidine.

4,6-Dimethoxy-2-vinylpyrimidine

2-Chloro-4,6-dimethoxypyrimidine
+ Vinylboronate

Suzuki Coupling
(Route A)

2-(2-Hydroxyethyl)-4,6-dimethoxypyrimidine

Dehydration
(Route B)

4,6-Dimethoxy-2-methylpyrimidine
+ Formaldehyde

Aldol Condensation

Click to download full resolution via product page

Part 2: Method A — Suzuki-Miyaura Cross-Coupling
Status: High Reliability | Scale: Gram to Decagram | Purity: >98%[1]

This method utilizes 2-chloro-4,6-dimethoxypyrimidine, a commercially available intermediate

often used in herbicide synthesis (e.g., Bispyribac-sodium). The electron-deficient nature of the

C2 position makes it an excellent electrophile for palladium-catalyzed cross-coupling. We utilize

potassium vinyltrifluoroborate over vinyl stannanes (Stille) to avoid toxic organotin byproducts.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1401660/docs?utm_src=pdf-body#advanced-synthesis-protocols-4-6-dimethoxy-2-vinylpyrimidine
https://www.benchchem.com/product/b1401660/docs?utm_src=pdf-body-img#advanced-synthesis-protocols-4-6-dimethoxy-2-vinylpyrimidine
https://patentimages.storage.googleapis.com/57/89/c3/4fbbf2ca69fd70/EP1057831A2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1401660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Scheme
Materials & Reagents

Component Equiv. Role Notes

2-Chloro-4,6-

dimethoxypyrimidine
1.0 Substrate

Solid, mp 100–102°C

[1].

Potassium

vinyltrifluoroborate
1.2 Vinyl Source Air-stable solid.

PdCl₂(dppf)·CH₂Cl₂ 0.03 Catalyst
Robust against

air/moisture.

Triethylamine (Et₃N) 3.0 Base Scavenges HCl.

n-Propanol / Water

(3:1)
- Solvent

Promotes solubility of

borate salts.

BHT (Butylated

hydroxytoluene)
0.1% Stabilizer

Prevents

polymerization during

workup.

Step-by-Step Protocol
Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, charge 2-chloro-4,6-dimethoxypyrimidine (10.0 g, 57.3 mmol) and potassium

vinyltrifluoroborate (9.2 g, 68.7 mmol).

Solvent Addition: Add n-propanol (90 mL) and water (30 mL). Sparge the solution with

nitrogen for 15 minutes to remove dissolved oxygen (Critical for catalyst longevity).

Catalysis: Add triethylamine (24 mL) followed by PdCl₂(dppf)·CH₂Cl₂ (1.4 g).

Reaction: Heat the mixture to reflux (approx. 85-90°C) under a nitrogen atmosphere for 4–6

hours. Monitor by TLC (Hexane/EtOAc 4:1) for the disappearance of the chloride starting

material.

Workup:
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Cool to room temperature.[2][3]

Filter through a pad of Celite to remove palladium black; wash the pad with ethyl acetate.

Concentrate the filtrate under reduced pressure to remove propanol.

Dilute the residue with water (100 mL) and extract with ethyl acetate (3 × 50 mL).

Stabilization: Add ~10 mg of BHT to the organic layer immediately.

Purification: Dry organic layers over Na₂SO₄ and concentrate. Purify via flash column

chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Yield: Expect 75–85% yield as a colorless oil or low-melting solid.

Part 3: Method B — Methyl Condensation &
Dehydration
Status: Industrial Scalability | Scale: Kilogram | Cost: Low

This route exploits the acidity of the methyl protons at the C2 position. While 4,6-dimethoxy

substitution makes the ring electron-rich (raising the pKa of the methyl group compared to 2-

methylpyrimidine), reaction with formaldehyde is still viable under forcing conditions or with

specific solvents like DMSO [2].

Workflow Diagram

Figure 2: Industrial synthesis via methyl condensation.
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Protocol Details
Step 1: Hydroxymethylation[4]
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Reagents: Mix 4,6-dimethoxy-2-methylpyrimidine (1.0 eq) with Paraformaldehyde (1.5 eq) in

DMSO.

Conditions: Heat to 120–140°C in a sealed tube or autoclave for 4 hours. The use of DMSO

acts as a "formaldehyde surrogate" carrier and enhances the nucleophilicity of the

deprotonated methyl group [3].

Isolation: Pour into ice water. The hydroxyethyl intermediate often precipitates or can be

extracted with DCM.

Step 2: Dehydration[4][5][6]
Acid Catalysis (Standard): Reflux the intermediate in toluene with catalytic p-toluenesulfonic

acid (PTSA) using a Dean-Stark trap to remove water.

Base Catalysis (Alternative): If the methoxy groups are acid-sensitive, treat the intermediate

with Methanesulfonyl chloride (MsCl) and Et₃N in DCM at 0°C, followed by warming to room

temperature to effect elimination.

Part 4: Characterization & Handling
Analytical Data Expectations
To validate the synthesis, the following NMR signals are diagnostic:
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Nucleus Signal (ppm) Multiplicity Assignment

¹H NMR 3.90 Singlet (6H)
Methoxy groups (-

OCH₃)

¹H NMR 5.60 Doublet of Doublets
Vinyl terminal proton

(cis)

¹H NMR 6.45 Doublet of Doublets
Vinyl terminal proton

(trans)

¹H NMR 6.80 Doublet of Doublets
Vinyl internal proton (-

CH=)

¹H NMR 5.95 Singlet (1H)
Pyrimidine ring proton

(H5)

Storage & Stability
Polymerization Risk: High. The electron-rich nature of the ring makes the vinyl group

susceptible to spontaneous radical polymerization.

Inhibitor: Always store with 50–100 ppm of 4-tert-butylcatechol (TBC) or Hydroquinone.

Temperature: Store at -20°C under argon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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